Cas no 2137983-96-9 (tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate
• CAS No: 2137983-96-9
• MF: C₁₃H₂₄ClNO₂
• MW: 261.78816318512
• CID: 6240151
• PubChem ID: 165792611
• Update Time: 2025-10-28

tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate
• EN300-1132352
• 2137983-96-9

• Inchi： 1S/C13H24ClNO2/c1-12(2,3)17-11(16)15-8-6-7-10(9-15)13(4,5)14/h10H,6-9H2,1-5H3
• InChI Key： YWEHPQBWDHYEIX-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 261.1495567g/mol
• Monoisotopic Mass: 261.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 3-(2-Chloropropan-2-yl)piperidine-1-carboxylate (CAS: 2137983-96-9) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate (CAS: 2137983-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and tert-butyl carboxylate group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of research involving this compound is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of selective kinase inhibitors, which show promise in cancer therapy. The study highlighted the compound's ability to undergo efficient functionalization, enabling the introduction of diverse pharmacophores. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug potency and selectivity.

In addition to its applications in oncology, tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate has been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv reported its use in the synthesis of novel sigma-1 receptor ligands, which are being explored for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study emphasized the compound's favorable physicochemical properties, including its ability to cross the blood-brain barrier, a critical factor in CNS drug design.

Another noteworthy application of this compound is in the field of antimicrobial research. A 2024 publication in Antimicrobial Agents and Chemotherapy described its incorporation into the structure of new quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The researchers attributed the improved efficacy to the steric and electronic effects introduced by the tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate moiety, which appears to modulate bacterial topoisomerase inhibition.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce this valuable intermediate. Green Chemistry recently featured a paper describing a biocatalytic approach to its synthesis, reducing the reliance on traditional organic solvents and heavy metal catalysts. This development aligns with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes.

Looking forward, the unique structural features of tert-butyl 3-(2-chloropropan-2-yl)piperidine-1-carboxylate continue to inspire innovative research directions. Its combination of synthetic accessibility and structural diversity makes it a powerful tool for medicinal chemists working across multiple therapeutic areas. As research progresses, we anticipate seeing more applications of this compound emerge, particularly in the development of targeted therapies and personalized medicine approaches.